Cas no 113379-13-8 (Benzene, 1-(3-iodopropyl)-4-methoxy-)

• Product Name: Benzene, 1-(3-iodopropyl)-4-methoxy-
• CAS No: 113379-13-8
• MF: C₁₀H₁₃IO
• MW: 276.114095449448
• MDL: MFCD27937859
• CID: 1204181
• PubChem ID: 14040665
• Update Time: 2025-10-31

Benzene, 1-(3-iodopropyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-iodopropyl)-4-methoxy-
• 3-(4-methoxyphenyl)-1-iodopropane
• 3-(4-methoxyphenyl)propyl iodide
• SCHEMBL5168832
• QSAFBABZCQWYNA-UHFFFAOYSA-N
• 3-(4-Methoxyphenyl)-propyl iodide
• C77768
• AB90659
• 113379-13-8
• 1-(3-Iodopropyl)-4-methoxybenzene
• CS-0416188

• MDL： MFCD27937859
• Inchi： 1S/C10H13IO/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-7H,2-3,8H2,1H3
• InChI Key： QSAFBABZCQWYNA-UHFFFAOYSA-N
• SMILES： ICCCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 276.00069
• Monoisotopic Mass: 276.00111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1-(3-iodopropyl)-4-methoxy-

Benzene, 1-(3-iodopropyl)-4-methoxy- (CAS No. 113379-13-8): An Overview of a Versatile Compound in Modern Chemistry

Benzene, 1-(3-iodopropyl)-4-methoxy- (CAS No. 113379-13-8) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields of chemistry and biology. This compound, also known as 4-methoxybenzene-1-(3-iodopropyl), is characterized by its benzene ring with a methoxy group at the para position and an iodopropyl substituent at the ortho position. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable reagent in synthetic organic chemistry and pharmaceutical research.

The methoxy group on the benzene ring enhances the compound's solubility and reactivity, while the iodopropyl substituent provides a versatile handle for further chemical modifications. This makes Benzene, 1-(3-iodopropyl)-4-methoxy- an attractive starting material for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and materials science applications.

Recent studies have highlighted the potential of Benzene, 1-(3-iodopropyl)-4-methoxy- in the development of novel therapeutic agents. For instance, researchers at the University of California, Los Angeles (UCLA) have explored its use as a precursor in the synthesis of compounds with anti-cancer properties. The iodine atom on the propyl chain can be readily substituted with other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions enable the introduction of a wide range of substituents, including aryl, alkyl, and heteroaryl groups, thereby expanding the chemical space for drug discovery.

In addition to its role in pharmaceutical research, Benzene, 1-(3-iodopropyl)-4-methoxy- has shown promise in materials science. Its ability to undergo controlled polymerization reactions makes it a suitable monomer for the synthesis of functional polymers with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound to develop conductive polymers for use in electronic devices and sensors. The methoxy group enhances the electronic properties of these polymers, while the iodopropyl substituent provides additional sites for functionalization and cross-linking.

The synthesis of Benzene, 1-(3-iodopropyl)-4-methoxy- typically involves several steps. One common approach is to start with 4-methoxybenzaldehyde, which is converted to 4-methoxybenzyl alcohol through reduction. The alcohol is then transformed into 4-methoxybenzyl bromide via bromination, followed by nucleophilic substitution with potassium iodide to form the desired iodide. This multi-step process ensures high purity and yield of the final product.

The physical properties of Benzene, 1-(3-iodopropyl)-4-methoxy- are well-documented. It is a colorless liquid with a molecular weight of 250.06 g/mol and a boiling point around 250°C at atmospheric pressure. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

From a safety perspective, Benzene, 1-(3-iodopropyl)-4-methoxy- should be handled with care due to its potential for skin and eye irritation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when working with this compound. Additionally, it should be stored in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, Benzene, 1-(3-iodopropyl)-4-methoxy- (CAS No. 113379-13-8) is a versatile compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable reagent for synthetic chemists and researchers working on drug discovery and materials science projects. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical processes and developing innovative solutions to real-world problems.